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Compound of Interest

Compound Name: TMP195

Cat. No.: B15587253 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on ensuring the complete dissolution of TMP195
for injection in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is TMP195 and why is proper dissolution critical?

A1: TMP195 is a selective inhibitor of class IIa histone deacetylases (HDACs), specifically

targeting HDAC4, HDAC5, HDAC7, and HDAC9.[1][2][3] It is a valuable tool in preclinical

research, particularly in oncology and inflammatory diseases, for its ability to modulate the

tumor microenvironment and immune responses.[1][4] Proper and complete dissolution is

crucial for ensuring accurate dosing, bioavailability, and reliable experimental outcomes in both

in vitro and in vivo studies. Incomplete dissolution can lead to precipitation, inaccurate

concentration, and potentially adverse effects in animal models.

Q2: What are the recommended solvents for dissolving TMP195 for in vivo injections?

A2: Several solvent systems have been successfully used to dissolve TMP195 for

intraperitoneal (IP) injections in animal studies. The choice of vehicle depends on the desired

concentration and experimental design. Commonly used vehicles include:

100% Dimethyl sulfoxide (DMSO)[1][4]
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10% DMSO and 90% Corn Oil[1][5]

10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline[6]

10% DMSO and 90% (20% SBE-β-CD in Saline)[6]

Q3: What should I do if I observe precipitation after preparing the TMP195 solution?

A3: Precipitation can occur, especially with certain solvent systems or at higher concentrations.

If you observe precipitation, you can try the following troubleshooting steps:

Vortexing: Ensure the solution is thoroughly mixed by vortexing.[1]

Heating: Gentle heating of the solution can aid in dissolution.[6]

Sonication: Using an ultrasonic bath can help to break down particles and facilitate

dissolution.[6][7]

Fresh Preparation: It is highly recommended to prepare TMP195 solutions fresh daily,

immediately before use, to minimize the risk of precipitation.[1][6]

Q4: What is the mechanism of action of TMP195?

A4: TMP195 selectively inhibits class IIa HDACs, which leads to histone hyperacetylation and

the re-expression of certain genes, particularly those involved in immune function.[1] A key

mechanism is the modulation of signaling pathways like MAPK and NF-κB, which can promote

the polarization of macrophages to an anti-tumor M1 phenotype.[1][4]
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Issue Possible Cause Recommended Solution

TMP195 powder is not

dissolving.

Poor solubility in the chosen

solvent at the desired

concentration.

- Ensure you are using a

recommended solvent system

(see FAQs and Protocols).- Try

gentle heating or sonication to

aid dissolution.[6]- Prepare a

stock solution in 100% DMSO

first before diluting with other

co-solvents.[6]

Precipitation observed after

adding aqueous solution (e.g.,

saline).

TMP195 has poor aqueous

solubility.[8]

- Use a formulation with co-

solvents like PEG300 and

Tween-80 to improve solubility

in aqueous solutions.[6]- Add

the aqueous component last

and slowly while vortexing.

Solution appears cloudy or as

a suspension.

Some formulations, like the

one with SBE-β-CD, are

expected to be suspensions.[6]

- For oral or intraperitoneal

injections, a uniform

suspension is acceptable.

Ensure it is well-mixed before

each injection.[6]- If a clear

solution is required, select an

alternative solvent system.

Inconsistent results in animal

studies.

Incomplete dissolution leading

to inaccurate dosing.

- Visually inspect the solution

for any particulate matter

before injection.- Prepare fresh

solutions for each day of

dosing.[1]- Ensure the final

formulation is a homogenous

solution or a uniform

suspension.

Quantitative Data: Solubility of TMP195
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Solvent System
Achievable

Concentration
Solution Appearance Notes

100% DMSO
91 mg/mL (199.37

mM)[2]
Clear Solution

Use fresh, non-

hydrated DMSO.[2]

10% DMSO + 90%

Corn Oil

≥ 3 mg/mL (6.57 mM)

[5][6]
Clear Solution

A commonly used

vehicle for IP

injections in mice.[1]

[5]

10% DMSO + 40%

PEG300 + 5% Tween-

80 + 45% Saline

≥ 3 mg/mL (6.57 mM)

[6]
Clear Solution

A more complex

vehicle suitable for

achieving a clear

aqueous solution.

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

3 mg/mL (6.57 mM)[6] Suspended Solution

Requires sonication.

Suitable for oral and

IP injections.[6]

Experimental Protocols
Protocol 1: Preparation of TMP195 in 10% DMSO and
90% Corn Oil
This protocol is suitable for preparing a 3 mg/mL solution for intraperitoneal injection.

Prepare a 30 mg/mL stock solution of TMP195 in 100% DMSO.

Weigh the required amount of TMP195 powder.

Add the appropriate volume of 100% DMSO to achieve a concentration of 30 mg/mL.

Vortex thoroughly until the TMP195 is completely dissolved.

Prepare the final injection solution.

In a sterile tube, add 900 µL of corn oil.
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Add 100 µL of the 30 mg/mL TMP195 stock solution in DMSO to the corn oil.

Vortex the mixture thoroughly to ensure a homogenous and clear solution.[6]

Administration.

This formulation is typically used for intraperitoneal injections at a dosage of 50 mg/kg.[1]

[4][5]

It is recommended to prepare this solution fresh daily.[1]

Protocol 2: Preparation of TMP195 in a Multi-Component
Vehicle
This protocol is designed to achieve a clear aqueous solution of TMP195 at a concentration of

≥ 3 mg/mL.

Prepare a 30 mg/mL stock solution of TMP195 in 100% DMSO.

Follow step 1 as described in Protocol 1.

Prepare the final injection solution in a stepwise manner.

To prepare 1 mL of the final solution, start with 100 µL of the 30 mg/mL TMP195 stock

solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Finally, add 450 µL of saline and mix to achieve the final volume of 1 mL.[6]

Administration.

This clear solution is suitable for various injection routes where a non-oily vehicle is

preferred.
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Stock Solution Preparation

Final Solution Preparation (Example: 10% DMSO/90% Corn Oil)

Troubleshooting
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10% final vol.
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Sonication
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Caption: Workflow for the preparation of TMP195 injection solution.
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Caption: Simplified signaling pathway of TMP195 in macrophage polarization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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